Cas no 1603104-02-4 (1-(Azetidin-3-yl)butan-2-one)

• Product Name: 1-(Azetidin-3-yl)butan-2-one
• CAS No: 1603104-02-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5292414
• Update Time: 2025-07-02

1-(Azetidin-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)butan-2-one

• Inchi： 1S/C7H13NO/c1-2-7(9)3-6-4-8-5-6/h6,8H,2-5H2,1H3
• InChI Key： FVRZDMOZHDCHNF-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Azetidin-3-yl)butan-2-one

Introduction to 1-(Azetidin-3-yl)butan-2-one (CAS No. 1603104-02-4)

1-(Azetidin-3-yl)butan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines an azetidine ring with a butanone moiety. This chemical entity has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure, featuring a five-membered heterocyclic azetidine ring linked to a four-carbon chain terminated by a ketone group, provides a versatile scaffold for further functionalization and derivatization. Such structural features are often exploited in the design of bioactive molecules, making 1-(Azetidin-3-yl)butan-2-one a subject of extensive research interest.

The chemical properties of 1-(Azetidin-3-yl)butan-2-one make it a valuable intermediate in synthetic chemistry. The presence of the azetidine ring introduces steric and electronic effects that can influence the reactivity and binding affinity of the molecule. Additionally, the ketone group offers opportunities for further chemical modifications, such as condensation reactions or enolate formation, which are pivotal in constructing more complex pharmacophores. These attributes have positioned 1-(Azetidin-3-yl)butan-2-one as a building block in the synthesis of novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Among these, azetidine derivatives have shown promise due to their ability to mimic natural bioactive scaffolds and exhibit favorable pharmacokinetic properties. The study of 1-(Azetidin-3-yl)butan-2-one falls within this broader context, with researchers exploring its potential as a lead compound or intermediate in the synthesis of drugs targeting various diseases. For instance, modifications to the azetidine ring or the butanone moiety have been investigated for their effects on metabolic stability, solubility, and binding interactions with biological targets.

In particular, the structural motif of 1-(Azetidin-3-yl)butan-2-one has been explored in the development of inhibitors for enzymes involved in metabolic pathways relevant to inflammation and cancer. The azetidine ring can serve as a scaffold that mimics key pharmacophores found in natural products or known drugs, while the butanone group provides additional binding interactions through hydrogen bonding or hydrophobic effects. Such features are critical for optimizing drug-like properties, including affinity, selectivity, and pharmacokinetic profiles. The compound's versatility has led to its incorporation in several high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The synthesis of 1-(Azetidin-3-yl)butan-2-one involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of azetidinone with appropriate alkylating agents or Grignard reagents to introduce the butanone side chain. Alternatively, cyclization reactions starting from acyclic precursors can be employed to construct the desired heterocyclic system. These synthetic strategies underscore the compound's role as a versatile intermediate and demonstrate its feasibility for large-scale production if required.

From a computational chemistry perspective, 1-(Azetidin-3-yl)butan-2-one has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies often involve docking simulations to predict binding modes and affinities with enzymes or receptors. The results from such simulations can guide medicinal chemists in designing analogs with improved potency and selectivity. Additionally, quantum mechanical calculations have been used to elucidate electronic structures and optimize synthetic routes based on theoretical predictions.

The pharmacological evaluation of 1-(Azetidin-3-yl)butan-2-one has revealed interesting biological activities that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases or proteases implicated in disease pathogenesis. The compound's ability to modulate these enzymatic pathways may translate into therapeutic benefits for conditions such as cancer or inflammatory disorders. However, it is important to note that further research is needed to fully assess its safety profile and clinical efficacy before it can be considered for human use.

The regulatory landscape for compounds like 1-(Azetidin-3-yl)butan-2-one is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new chemical entities undergo rigorous testing to demonstrate safety and efficacy before being approved for medical use. As such, researchers developing derivatives of this compound must adhere to stringent guidelines throughout their preclinical and clinical development processes.

In conclusion,1-(Azetidin-3-yb)butan - 2 - one (CAS No .1603104 - 02 - 4 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , synthetic accessibility , and promising biological activities make it a valuable asset in drug discovery efforts . Continued exploration into its derivatives and mechanisms of action will likely yield novel therapeutic agents that address unmet medical needs . As our understanding of molecular interactions advances , compounds like this will remain at forefront of innovation in medicinal chemistry .